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Compound of Interest

Compound Name: 12-Crown-4

Cat. No.: B1663920 Get Quote

An In-depth Technical Guide to 12-Crown-4
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 12-Crown-4 (1,4,7,10-

tetraoxacyclododecane), a well-known crown ether. It covers its fundamental chemical identity,

physical properties, synthesis protocols, and key applications, with a focus on its utility in

research and development.

Core Chemical Identity and Properties
12-Crown-4 is a cyclic ether and the smallest of the simple crown ethers with significant cation-

binding capabilities. Its structure consists of a 12-membered ring with four oxygen atoms.[1][2]

It is particularly known for its high affinity and specificity for the lithium cation (Li⁺).[1]

Chemical Identifiers
A summary of the key chemical identifiers for 12-Crown-4 is presented below for quick

reference.
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Identifier Value Reference

CAS Number 294-93-9 [1][3][4][5][6]

IUPAC Name
1,4,7,10-

Tetraoxacyclododecane
[1][6]

Molecular Formula C₈H₁₆O₄ [1][4][5][6]

Molecular Weight 176.21 g/mol [1][2][4][5]

EC Number 206-036-5 [1][3]

PubChem CID 9269 [1][5]

InChI Key
XQQZRZQVBFHBHL-

UHFFFAOYSA-N
[1][6][7]

SMILES C1COCCOCCOCCO1 [1][7][8]

Synonyms
Lithium Ionophore V, Ethylene

oxide cyclic tetramer
[1][6]

Physicochemical Properties
The key physical and chemical properties of 12-Crown-4 are detailed in the following table.

Property Value Conditions Reference

Appearance Colorless liquid 25 °C [3][5]

Melting Point 16 °C [1][3][5][7][9]

Boiling Point 61-70 °C 0.5 mmHg [1][3][5][7][9]

Density 1.089 g/mL 25 °C [1][5][7]

Refractive Index n20/D 1.463 [5][7]

Flash Point 113 °C Closed cup [1][3][7]

Solubility Miscible in water [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/12-Crown-4
https://www.chemicalbook.com/msds/12-crown-4.htm
https://www.scbt.com/p/12-crown-4-294-93-9
https://www.chemimpex.com/products/22058
https://webbook.nist.gov/cgi/cbook.cgi?ID=C294939&Mask=4
https://en.wikipedia.org/wiki/12-Crown-4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C294939&Mask=4
https://en.wikipedia.org/wiki/12-Crown-4
https://www.scbt.com/p/12-crown-4-294-93-9
https://www.chemimpex.com/products/22058
https://webbook.nist.gov/cgi/cbook.cgi?ID=C294939&Mask=4
https://en.wikipedia.org/wiki/12-Crown-4
https://pubchem.ncbi.nlm.nih.gov/compound/1_4_7_10-Tetraoxacyclododecane
https://www.scbt.com/p/12-crown-4-294-93-9
https://www.chemimpex.com/products/22058
https://en.wikipedia.org/wiki/12-Crown-4
https://www.chemicalbook.com/msds/12-crown-4.htm
https://en.wikipedia.org/wiki/12-Crown-4
https://www.chemimpex.com/products/22058
https://en.wikipedia.org/wiki/12-Crown-4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C294939&Mask=4
https://www.sigmaaldrich.com/GB/en/product/aldrich/194905
https://en.wikipedia.org/wiki/12-Crown-4
https://www.sigmaaldrich.com/GB/en/product/aldrich/194905
https://www.chemeo.com/cid/37-353-9/12-Crown-4
https://en.wikipedia.org/wiki/12-Crown-4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C294939&Mask=4
https://www.benchchem.com/product/b1663920?utm_src=pdf-body
https://www.chemicalbook.com/msds/12-crown-4.htm
https://www.chemimpex.com/products/22058
https://en.wikipedia.org/wiki/12-Crown-4
https://www.chemicalbook.com/msds/12-crown-4.htm
https://www.chemimpex.com/products/22058
https://www.sigmaaldrich.com/GB/en/product/aldrich/194905
https://www.chemwhat.com/12-crown-4-cas-294-93-9/
https://en.wikipedia.org/wiki/12-Crown-4
https://www.chemicalbook.com/msds/12-crown-4.htm
https://www.chemimpex.com/products/22058
https://www.sigmaaldrich.com/GB/en/product/aldrich/194905
https://www.chemwhat.com/12-crown-4-cas-294-93-9/
https://en.wikipedia.org/wiki/12-Crown-4
https://www.chemimpex.com/products/22058
https://www.sigmaaldrich.com/GB/en/product/aldrich/194905
https://www.chemimpex.com/products/22058
https://www.sigmaaldrich.com/GB/en/product/aldrich/194905
https://en.wikipedia.org/wiki/12-Crown-4
https://www.chemicalbook.com/msds/12-crown-4.htm
https://www.sigmaaldrich.com/GB/en/product/aldrich/194905
https://en.wikipedia.org/wiki/12-Crown-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
This section details common experimental procedures involving 12-Crown-4, including its

synthesis and application as a phase-transfer catalyst.

Synthesis of 12-Crown-4 via Williamson Ether Synthesis
12-Crown-4 can be synthesized through a template-assisted modified Williamson ether

synthesis. The lithium cation acts as a template, organizing the precursor molecules into a

conformation that favors cyclization.[1]

Materials:

Bis(2-chloroethyl) ether [(CH₂OCH₂CH₂Cl)₂]

Ethylene glycol [(CH₂OH)₂]

Sodium hydroxide (NaOH)

Lithium perchlorate (LiClO₄) as template cation

Appropriate solvent (e.g., Tetrahydrofuran - THF)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a stirrer, dissolve ethylene

glycol and lithium perchlorate in the solvent.

Slowly add a solution of bis(2-chloroethyl) ether and sodium hydroxide to the flask under

constant stirring. The slow addition is crucial to favor intramolecular cyclization over

intermolecular polymerization.

Heat the reaction mixture to reflux and maintain for several hours until the reaction is

complete (monitoring by TLC or GC is recommended).

After cooling to room temperature, filter the mixture to remove the precipitated sodium

chloride (NaCl).
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Evaporate the solvent from the filtrate under reduced pressure.

The resulting crude product can be purified by vacuum distillation to yield pure 12-Crown-4.

[1]
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Figure 1. Synthesis workflow for 12-Crown-4.

Application as a Phase-Transfer Catalyst
12-Crown-4 is an effective phase-transfer catalyst (PTC), particularly for reactions involving

lithium salts.[7] It functions by encapsulating the Li⁺ cation, making the associated anion more

"naked" and reactive in the organic phase.

General Protocol (Example: Alkylation Reaction):
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Set up a two-phase system (e.g., water and an immiscible organic solvent like toluene) in a

reaction vessel.

Dissolve the organic substrate (e.g., an alcohol or phenol) in the organic solvent.

Dissolve the lithium salt of the nucleophile (e.g., lithium hydroxide for deprotonation) in the

aqueous phase.

Add a catalytic amount of 12-Crown-4 (typically 1-5 mol%) to the reaction mixture.

Add the alkylating agent (e.g., an alkyl halide) to the organic phase.

Stir the mixture vigorously to ensure efficient mixing of the two phases. The 12-Crown-4 will

transport the nucleophilic anion from the aqueous phase to the organic phase where it can

react with the substrate.

Monitor the reaction progress. Upon completion, separate the organic layer, wash it with

water to remove the catalyst and any remaining salts, dry it over an anhydrous salt (e.g.,

MgSO₄), and purify the product.

Applications in Research and Drug Development
The unique ion-binding properties of 12-Crown-4 make it a valuable tool in various scientific

fields.

Ion-Selective Electrodes and Sensors: Due to its high selectivity for Li⁺, 12-Crown-4 and its

derivatives are used as ionophores in the fabrication of ion-selective electrodes (ISEs) for

the precise measurement of lithium ion concentrations.[10][11]

Polymer Chemistry and Membrane Science: Functionalized polymers incorporating 12-
Crown-4 are being developed for advanced separation technologies. These membranes can

exhibit high selectivity for lithium transport over other alkali metals like sodium, which is

critical for applications such as lithium extraction from brines and battery recycling.[12][13]

Organic Synthesis: As a phase-transfer catalyst, it enhances reaction rates and yields for

processes involving alkali metal salts, particularly lithium salts, in nonpolar solvents.[5][7]
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Drug Delivery Systems: The ability of crown ethers to form stable complexes with certain

drug molecules can be exploited to improve drug solubility and bioavailability.[5]

Anion Transport Studies: Interestingly, derivatives like dibenzo-12-crown-4 have been

shown to act as pore-forming enhancers that facilitate anion transport across lipid bilayers, a

mechanism relevant to understanding and potentially treating diseases related to ion channel

dysregulation.[14]

Safety and Handling
12-Crown-4 is classified as acutely toxic and is fatal if inhaled.[7][15] It is essential to handle

this chemical with extreme caution in a well-ventilated area or fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, eye

protection, and respiratory protection (e.g., N95 dust mask or equivalent).[7]

Handling: Avoid contact with skin and eyes and prevent inhalation of vapor or mist.[3]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[3] It

should be stored locked up.[3] The material can be light-sensitive.[3]

First Aid: In case of inhalation, immediately move the person to fresh air and seek urgent

medical attention.[3][15] If contact with skin occurs, wash thoroughly with soap and water.[3]

For eye contact, rinse cautiously with water for several minutes.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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